Cas no 2229207-66-1 (1-(4-bromofuran-2-yl)cyclopropan-1-ol)

• Product Name: 1-(4-bromofuran-2-yl)cyclopropan-1-ol
• CAS No: 2229207-66-1
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 5899577
• PubChem ID: 165685302
• Update Time: 2025-05-26

1-(4-bromofuran-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromofuran-2-yl)cyclopropan-1-ol
• 2229207-66-1
• EN300-1917087

• Inchi： 1S/C7H7BrO2/c8-5-3-6(10-4-5)7(9)1-2-7/h3-4,9H,1-2H2
• InChI Key： AIIMYLVQDSRFTI-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(CC1)O

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(4-bromofuran-2-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(4-bromofuran-2-yl)cyclopropan-1-ol (CAS No. 2229207-66-1): Properties, Applications, and Industry Insights

The compound 1-(4-bromofuran-2-yl)cyclopropan-1-ol (CAS No. 2229207-66-1) is a highly specialized organic molecule featuring a unique combination of a furan ring and a cyclopropanol moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the bromine substituent enhances its reactivity, enabling diverse synthetic applications. Researchers and industries are increasingly exploring its potential due to its versatility in cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for furan derivatives like 1-(4-bromofuran-2-yl)cyclopropan-1-ol has surged, driven by their role in developing bioactive compounds and functional materials. A trending topic in organic chemistry is the use of such halogenated furans in click chemistry and metal-catalyzed reactions, which align with the industry's shift toward sustainable and efficient synthetic methodologies. This compound's cyclopropyl group further adds steric and electronic effects, making it a candidate for drug discovery projects targeting enzyme inhibition or receptor modulation.

From an analytical perspective, CAS No. 2229207-66-1 exhibits distinct spectroscopic properties. Nuclear Magnetic Resonance (NMR) studies reveal characteristic peaks for the bromofuran and cyclopropanol units, while mass spectrometry confirms its molecular weight. These features are critical for quality control in commercial production. Laboratories often prioritize high-purity grades of this compound to ensure reproducibility in catalytic applications and material science research.

The synthesis of 1-(4-bromofuran-2-yl)cyclopropan-1-ol typically involves multistep organic reactions, including halogenation and ring formation strategies. Recent advancements in flow chemistry have optimized its production, reducing waste and improving yields—a key concern for environmentally conscious manufacturers. This aligns with the broader green chemistry movement, where atom economy and renewable feedstocks dominate discussions.

In the pharmaceutical sector, derivatives of cyclopropanols are investigated for their metabolic stability and bioavailability. The 4-bromofuran moiety in this compound offers a handle for further functionalization, enabling the creation of targeted therapies. For instance, it could serve as a precursor for kinase inhibitors or antiviral agents, topics frequently searched in academic and industrial databases.

Beyond life sciences, CAS No. 2229207-66-1 finds niche applications in electronic materials. Its conjugated system and halogen atom make it a candidate for organic semiconductors or photoresists. With the rise of flexible electronics, such compounds are gaining attention for their potential in OLEDs and sensors.

Regulatory and safety profiles of 1-(4-bromofuran-2-yl)cyclopropan-1-ol emphasize proper handling under standard laboratory conditions. While not classified as hazardous, its bromine content warrants careful disposal to comply with environmental regulations—a hot topic in chemical sustainability forums.

In summary, 1-(4-bromofuran-2-yl)cyclopropan-1-ol (CAS No. 2229207-66-1) represents a multifaceted tool for modern chemistry. Its relevance spans medicinal chemistry, materials science, and catalysis, reflecting the interdisciplinary nature of contemporary research. As industries seek novel building blocks for innovation, this compound’s structural uniqueness and reactivity position it as a key player in future breakthroughs.